Cas no 329083-23-0 (Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-)
329083-23-0 structure
Product Name:Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-
CAS No:329083-23-0
MF:C12H17N3O3
MW:251.281682729721
CID:1458794
PubChem ID:22668555
Update Time:2025-04-20
Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)-
- 329083-23-0
- DMNQTXIYZKQQTC-UHFFFAOYSA-N
- SCHEMBL3815637
- 4-[N-(2-dimethylamino-ethyl)-N-acetyl-amino]-nitrobenzene
- DB-114975
- n-(2-dimethylamino-ethyl)-n-(4-nitro-phenyl)-acetamide
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- Inchi: 1S/C12H17N3O3/c1-10(16)14(9-8-13(2)3)11-4-6-12(7-5-11)15(17)18/h4-7H,8-9H2,1-3H3
- InChI Key: DMNQTXIYZKQQTC-UHFFFAOYSA-N
- SMILES: O=C(C)N(C1C=CC(=CC=1)[N+](=O)[O-])CCN(C)C
Computed Properties
- Exact Mass: 251.12711
- Monoisotopic Mass: 251.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 66.69
Acetamide, N-[2-(dimethylamino)ethyl]-N-(4-nitrophenyl)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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